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Compound Name:
yl)azepane

Cat. No.: B11891930

Get Quote

Part 1: Strategic Overview & Molecular Architecture

The fusion of an electron-deficient pyridine ring with a conformationally flexible seven-

membered azepane ring creates a unique analytical challenge. Unlike rigid piperidines, the
azepane ring exists in a dynamic equilibrium of chair, twist-chair, and twist-boat conformers.

Successful characterization requires a multi-modal approach where Mass Spectrometry (MS)
establishes the formula, Infrared Spectroscopy (IR) confirms functional group integrity, and
Nuclear Magnetic Resonance (NMR) elucidates the static and dynamic stereochemistry.

The Core Scaffold

For this guide, we focus on the pyrido[2,3-d]azepine core.
* Pyridine Sector: Aromatic, planar, electron-withdrawing.

* Azepane Sector: Aliphatic, non-planar, flexible.[1]
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Part 2: Mass Spectrometry (MS) — The First Line of
Verification

High-Resolution Mass Spectrometry (HRMS) using Electrospray lonization (ESI) is the
standard for these basic nitrogenous heterocycles.

lonization & Molecular Formula

e Technique: ESI in Positive Mode (+ESI).

o Observation: Pyridine-azepanes protonate readily at the most basic nitrogen. In the absence
of aliphatic amines, the pyridine nitrogen is often the site of protonation (

), though the azepane nitrogen (if secondary/tertiary) may compete depending on
substitution.

e Criteria: Mass error must be
ppm.

Fragmentation Logic (MS/MS)

Fragmentation patterns are diagnostic.[2] Unlike simple alkyl amines, the fused system
undergoes specific ring contractions and eliminations.
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Fragment Type Mechanism Diagnostic Value

Homolytic cleavage adjacent Identifies substituents at the

-Cleavage i
g to the azepane nitrogen. -position of the azepane ring.
Loss of
(28 Da) or Confirms the 7-membered

Ring Contraction . .
nature of the aliphatic ring.

(42 Da) from the azepane

loop.

Retro-Diels-Alder type
] fragmentation in the pyridine Confirmation of the pyridine
RDA-like , _ _
ring (rare but possible under fusion.

high energy).

Experimental Protocol: MS Acquisition

e Sample Prep: Dissolve 0.1 mg in 1 mL MeOH (LC-MS grade). Add 0.1% Formic Acid to
enhance ionization.

« Injection: Direct infusion or flow injection (FIA) at 5-10 pL/min.

o Settings: Capillary voltage 3.5 kV; Cone voltage 30 V (low) for molecular ion, 70-90 V for in-
source fragmentation studies.

Part 3: Infrared Spectroscopy (IR) - Functional
Fingerprinting

IR is critical for distinguishing the aromatic C=N vibrations of the pyridine from the aliphatic
modes of the azepane.

Diagnostic Bands[3]

o Pyridine "Breathing" Modes: Look for sharp, intense bands at 1580-1600 cm~* and 1430-
1470 cm~1. These arise from the quadrant stretching of the heteroaromatic ring.
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e Azepane C-H Stretches:
o Asymmetric stretch: 2920-2940 cm~? (distinct from aromatic C-H at >3000 cm™1).
o Symmetric stretch: 2850-2860 cm™1,

» N-H Stretch (if applicable): A secondary azepane amine exhibits a single, often weak band at
3300-3500 cm™1, If the nitrogen is tertiary (N-alkylated), this band disappears, confirming
derivatization.

Part 4: NMR Spectroscopy - The Core Elucidation

This is the most critical section. The flexibility of the azepane ring causes signal broadening or
complex coupling patterns.

1H NMR: Chemical Shift Logic

The spectrum is divided into two distinct zones:
Zone A: The Aromatic Region (Pyridine)
e -Proton (C2/C6): Most deshielded (
8.3-8.8 ppm).[3] Appears as a doublet (J ~4-5 Hz) or singlet depending on fusion.
e -Proton (C4): Intermediate shift (
7.5-7.9 ppm).[3]
e -Proton (C3/C5): Most shielded aromatic signal (
7.0-7.4 ppm).
Zone B: The Aliphatic Region (Azepane)
e -Methylene (adjacent to N):
2.8-3.5 ppm. Often broadened due to ring inversion.

» Benzylic-like Methylene (adjacent to Pyridine):
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2.6-3.0 ppm.

o Core Methylenes (C4/C5 of azepane):

1.5-1.9 ppm. These often appear as complex multiplets due to conformational averaging.
13C NMR: Key Signals[5]
e Pyridine C=N:

145-155 ppm (Intensity is often lower if quaternary).

o Bridgehead Carbons: Critical for proving fusion. These are quaternary carbons appearing
between

130-160 ppm.

e Azepane Carbons:

20-55 ppm.

Advanced Stereodynamics (VT-NMR)

Azepane rings flip between conformations. At room temperature, signals may broaden.

o Protocol: If broad signals are observed in the aliphatic region, perform Variable Temperature
(VT) NMR.

o Cooling (to -40°C): May freeze the conformers, resolving broad humps into sharp, distinct
sets of signals (decoalescence).

o Heating (to +50°C): Sharpens signals by accelerating the exchange rate (fast exchange
limit).

2D NMR Workflow

Do not rely on 1D NMR alone. The following sequence is mandatory:

o COSY: Traces the spin system of the azepane ring (C2-C3-C4-C5...).
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o HSQC: Correlates protons to their attached carbons (distinguishes overlapping CH2s).

« HMBC: Connects the azepane protons to the pyridine quaternary carbons (proving the fusion
point).

o NOESY: Determines spatial proximity. Crucial for determining if a substituent is pseudo-axial
or pseudo-equatorial.

Part 5: Visualization & Workflows
Structural Elucidation Workflow

The following diagram illustrates the logical flow from synthesis to full structural assignment.
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Crude Reaction Mixture

Purification (Flash Chrom/HPLC)

:
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LC-MS (UV/TIC)
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FT-IR
Verify Functional Groups
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1D NMR (1H, 13C)
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Conformational Assignment
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Caption: Integrated spectroscopic workflow for the structural validation of flexible pyridine-

azepane scaffolds.

Fragmentation Pathway Logic (MS)

A simplified logic tree for analyzing MS/MS data of azepane derivatives.

Ring Opening High Energ Loss of C2H4

Alpha-Cleavage >
(Ring Contraction)

(Next to N) (Acyclic lon)
Parent lon [M+H]+ Side Chain
Loss of Substituent

(e.g., -CH3, -OH)

Click to download full resolution via product page
Caption: Common ESI-MS/MS fragmentation pathways for N-heterocyclic azepane rings.

Part 6: Summary Data Tables
Table 1: Characteristic NMR Shifts (Pyrido[2,3-d]azepine)

Values are approximate for CDCI3.
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Shift (
Position Nucleus Multiplicity Notes
ppm)

to Nitrogen;
Pyridine C2 1H 8.3-8.6 Doublet highly

deshielded.
Pyridine C4 1H 7.4-7.8 Doublet/DD to Nitrogen

to Nitrogen; most
Pyridine C3 1H 7.0-7.2 DD shielded

aromatic.

Adjacent to
Azepane C-N 1H 3.0-3.6 Multiplet azepane

nitrogen.

Benzylic position;
Azepane Bridge 1H 27-30 Triplet (br) adjacent to

pyridine ring.

Characteristic
Pyridine C=N 13C 145 - 155 Singlet low-field signal.

[4]

_ High field

Azepane CH2 13C 25-35 Singlet ) ) )

aliphatic region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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